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Compound of Interest

Compound Name: Lithium, pentyl-

Cat. No.: B1589174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of n-pentyllithium, a potent

organolithium reagent utilized in organic synthesis. It covers its chemical and physical

properties, safety and handling protocols, and detailed experimental procedures.

Core Properties and Data
n-Pentyllithium (also known as n-amyllithium) is a highly reactive organometallic compound.

Due to its instability as a pure substance, it is commercially available as a solution in

hydrocarbon solvents, such as hexanes or heptane. Like other short-chain alkyllithiums, it is a

strong base and a powerful nucleophile.[1] Its reactivity is heavily influenced by its aggregation

state (typically forming tetramers or hexamers in solution), which can be modulated by the

choice of solvent and the addition of coordinating ligands like tetrahydrofuran (THF) or

tetramethylethylenediamine (TMEDA).

Physical and Chemical Properties
Quantitative data for n-pentyllithium is not as extensively documented as for its lower homolog,

n-butyllithium. The following table summarizes the available information.
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Property Value Citation(s)

CAS Number 3525-31-3

Molecular Formula C₅H₁₁Li [1]

Molecular Weight 78.08 g/mol [1]

Appearance
Typically a pale yellow solution

in alkanes
[2]

Density (Neat) 0.708 g/mL at 25 °C

Boiling/Melting Point
Data not available (used in

solution)

Solubility
Soluble in hydrocarbon and

ethereal solvents
[2]

Spectroscopic Data
Specific, publicly available spectroscopic data for n-pentyllithium is limited. Characterization is

typically performed in the context of a specific reaction mixture. By analogy with other

alkyllithiums:

¹H NMR: The protons on the carbon adjacent to lithium (α-protons) would be significantly

shifted upfield, typically appearing between -1 and 1 ppm. Other protons on the pentyl chain

would appear in the standard alkane region (approx. 0.8-1.5 ppm).

¹³C NMR: The α-carbon would also be shifted upfield.

⁷Li NMR: A single resonance is expected, with the chemical shift dependent on the solvent

and aggregation state.

IR Spectroscopy: Identification via IR is challenging. The C-Li stretching frequency is weak

and falls within the fingerprint region, making it difficult to distinguish from other vibrations.
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n-Pentyllithium is a pyrophoric substance that ignites spontaneously on contact with air and

reacts violently with water.[3] All handling must be conducted under an inert atmosphere (e.g.,

argon or nitrogen) using proper air-free techniques, such as a Schlenk line or a glovebox.

Personal Protective Equipment (PPE) is mandatory:

Flame-retardant lab coat

Tightly fitting safety goggles or a face shield

Chemically resistant gloves (e.g., nitrile gloves, used with caution as they can degrade;

leather gloves are sometimes worn over nitrile for added protection from heat).

Storage: Store in a cool, dry, flammable-liquids storage cabinet, away from heat sources and

incompatible materials (water, alcohols, acids, and oxidizers). Containers should be kept tightly

sealed under an inert gas.[4]

Safe Quenching and Disposal Workflow
Small residual amounts of n-pentyllithium (e.g., in a syringe or cannula) must be quenched

safely. The following workflow outlines a standard procedure.
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Preparation

Quenching Process

Final Disposal

Start: Residual n-Pentyllithium
in Apparatus (Syringe/Cannula)

Rinse Apparatus with
Dry, Inert Solvent (Hexane)

Under Inert Atmosphere

Prepare Quenching Solvent:
Isopropanol in an Inert

Hydrocarbon (e.g., Hexane)

Place Quenching Flask
in an Ice/Water Bath

Slowly Transfer Rinse Solution
into the Cold Quenching Solvent

with Vigorous Stirring

Observe for Gas Evolution
and Control Addition Rate

Once Reaction Ceases,
Slowly Add Water to Quench

any Remaining Reactant

After Cessation

Neutralize and Dispose of
as Aqueous Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe quenching of residual n-pentyllithium.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1589174?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Titration of n-Pentyllithium Solutions
The molarity of alkyllithium solutions can decrease over time, making titration essential before

use in stoichiometry-sensitive reactions. The Gilman double titration is a common method, but

simpler methods using indicators are often sufficient. The following protocol is adapted from the

titration of n-BuLi with diphenylacetic acid.[5]

Materials:

Anhydrous diphenylacetic acid

Dry tetrahydrofuran (THF)

Glass syringe for dispensing n-pentyllithium

Oven-dried glassware under an inert atmosphere

Magnetic stirrer and stir bar

Procedure:

Accurately weigh ~212 mg (1.0 mmol) of anhydrous diphenylacetic acid into an oven-dried

flask equipped with a stir bar and septum.

Under an inert atmosphere, add 5-10 mL of dry THF to dissolve the solid.

Slowly add the n-pentyllithium solution dropwise from a syringe while stirring vigorously. The

initial reaction is the deprotonation of the carboxylic acid.

A second equivalent of n-pentyllithium will deprotonate the α-carbon, forming a dianion that

imparts a persistent yellow-orange color to the solution.

The endpoint is reached when this yellow-orange color persists for several minutes.

Record the volume of n-pentyllithium solution added.

The molarity (M) is calculated as: M = (2 * mmol of diphenylacetic acid) / (Volume of n-

pentyllithium in L)
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Representative Reaction: Metalation of Thiophene
n-Pentyllithium can be used as a strong base for the deprotonation (metalation) of various

substrates, including heterocycles. This protocol describes the metalation of thiophene at the 2-

position, followed by quenching with an electrophile (iodine). This is a general procedure

applicable to many alkyllithiums.

Materials:

Thiophene

n-Pentyllithium solution (titrated)

Anhydrous diethyl ether or THF

Iodine (I₂)

Standard aqueous workup solutions (e.g., saturated Na₂S₂O₃, saturated NH₄Cl, brine)

Oven-dried glassware under an inert atmosphere

Experimental Workflow:
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Reaction Setup

Metalation

Electrophilic Quench

Workup & Isolation

1. Dissolve Thiophene
in Anhydrous Ether/THF
under Argon Atmosphere

2. Cool the Solution
to 0 °C

(Ice/Water Bath)

3. Add n-Pentyllithium (1.0 eq.)
Dropwise via Syringe

4. Stir at 0 °C for 1 hour
to form 2-Lithiothiophene

6. Add Iodine Solution Dropwise
to the Reaction Mixture at 0 °C

5. Prepare Solution of Iodine (1.1 eq.)
in Anhydrous THF

Prepared Separately

7. Warm to Room Temperature
and Stir for 1 hour

8. Quench with Saturated
Aqueous Na₂S₂O₃ Solution

9. Perform Liquid-Liquid Extraction
with Diethyl Ether

10. Dry, Concentrate, and Purify
(e.g., Chromatography)
to yield 2-Iodothiophene

Click to download full resolution via product page

Caption: General workflow for the metalation of thiophene using n-pentyllithium.
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Applications in Synthesis
n-Pentyllithium serves similar roles to the more common n-butyllithium but may offer subtle

differences in reactivity or solubility. Its primary applications include:

Strong Base: Used for the deprotonation of weakly acidic C-H bonds, such as those in

terminal alkynes, activated methylenes, and aromatic/heteroaromatic systems.[2]

Nucleophile: Adds to carbonyl compounds (aldehydes, ketones, esters) and other

electrophiles to form new carbon-carbon bonds.

Polymerization Initiator: Can initiate the anionic polymerization of olefins, particularly dienes

like butadiene and isoprene, similar to other alkyllithiums.[3]

Metal-Halogen Exchange: Can be used to prepare other organometallic reagents by reacting

with organic halides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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